Cas no 2228046-79-3 (rac-(1R,5S)-2-methoxybicyclo3.1.0hexan-2-ylmethanamine)

• Product Name: rac-(1R,5S)-2-methoxybicyclo3.1.0hexan-2-ylmethanamine
• CAS No: 2228046-79-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6121251
• PubChem ID: 165522355
• Update Time: 2025-10-29

rac-(1R,5S)-2-methoxybicyclo3.1.0hexan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S)-2-methoxybicyclo3.1.0hexan-2-ylmethanamine
• rac-[(1R,5S)-2-methoxybicyclo[3.1.0]hexan-2-yl]methanamine
• EN300-1294034
• 2228046-79-3

• Inchi： 1S/C8H15NO/c1-10-8(5-9)3-2-6-4-7(6)8/h6-7H,2-5,9H2,1H3/t6-,7+,8?/m1/s1
• InChI Key： FFHGZMDUOUNHLM-KVARREAHSA-N
• SMILES： O(C)C1(CN)CC[C@@H]2C[C@@H]21

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,5S)-2-methoxybicyclo3.1.0hexan-2-ylmethanamine

Comprehensive Overview of rac-(1R,5S)-2-methoxybicyclo[3.1.0]hexan-2-ylmethanamine (CAS No. 2228046-79-3)

The compound rac-(1R,5S)-2-methoxybicyclo[3.1.0]hexan-2-ylmethanamine (CAS No. 2228046-79-3) is a chiral bicyclic amine derivative with significant potential in pharmaceutical and chemical research. Its unique bicyclo[3.1.0]hexane scaffold and methoxy functional group make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules targeting neurotransmitter receptors and enzyme inhibitors.

In recent years, the demand for chiral building blocks like rac-(1R,5S)-2-methoxybicyclo[3.1.0]hexan-2-ylmethanamine has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's stereochemical complexity aligns with the growing focus on enantioselective catalysis, a hot topic in organic synthesis. Its CAS No. 2228046-79-3 is frequently searched in academic databases, reflecting its relevance in high-impact journals and patent literature.

From a drug design perspective, the bicyclo[3.1.0]hexane core offers conformational rigidity, which is advantageous for optimizing molecular interactions with biological targets. This property has sparked interest in its application for neurological disorders, such as Parkinson's disease and depression, where precise receptor modulation is critical. The methanamine moiety further enhances its utility as a precursor for N-containing heterocycles, a key structural feature in many FDA-approved drugs.

Analytical studies of rac-(1R,5S)-2-methoxybicyclo[3.1.0]hexan-2-ylmethanamine often employ HPLC and chiral separation techniques to resolve its enantiomers, a process vital for pharmacological profiling. The compound's logP and solubility data are also widely discussed, as these parameters influence its bioavailability and formulation development. These aspects are particularly relevant to researchers exploring blood-brain barrier penetration, a recurring theme in CNS drug discovery forums.

Beyond pharmaceuticals, CAS No. 2228046-79-3 has attracted attention in material science for designing functionalized polymers. Its bicyclic structure can impart thermal stability to advanced materials, aligning with trends in sustainable chemistry. Industry reports highlight its potential in catalysis and ligand design, especially for transition-metal complexes used in green synthesis methodologies.

In summary, rac-(1R,5S)-2-methoxybicyclo[3.1.0]hexan-2-ylmethanamine represents a multifaceted compound with cross-disciplinary applications. Its CAS No. 2228046-79-3 serves as a gateway to cutting-edge research, addressing contemporary challenges in drug development, catalysis, and material innovation. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.